Cas no 1103265-45-7 (3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one)

• Product Name: 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one
• CAS No: 1103265-45-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD08691524
• CID: 4680062
• Update Time: 2025-05-27

3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-7-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE
• 3-amino-7-methyl-1,3-dihydroindol-2-one
• 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one

• MDL： MFCD08691524
• Inchi： 1S/C9H10N2O/c1-5-3-2-4-6-7(10)9(12)11-8(5)6/h2-4,7H,10H2,1H3,(H,11,12)
• InChI Key： KAOBWWMVOBYGHK-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=C(C)C=2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one

Research Briefing on 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one (CAS: 1103265-45-7): Recent Advances and Applications

3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one (CAS: 1103265-45-7) is a structurally unique indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its amino and methyl substituents on the indole scaffold, exhibits promising biological activities, particularly in the modulation of key enzymatic pathways and protein-protein interactions. Recent studies have explored its role as a versatile building block for the synthesis of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one on the activity of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The researchers synthesized a series of derivatives based on this scaffold and evaluated their potency and selectivity against different HDAC isoforms. The results demonstrated that certain derivatives exhibited nanomolar inhibitory activity against HDAC6, a promising target for the treatment of multiple myeloma and other hematological malignancies. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its potential as an HDAC inhibitor, 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one has been explored for its neuroprotective properties. A recent preclinical study published in ACS Chemical Neuroscience reported that this compound could attenuate oxidative stress and mitochondrial dysfunction in neuronal cells, suggesting its potential utility in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed a combination of in vitro and in vivo models to elucidate the underlying mechanisms, revealing that the compound's neuroprotective effects were mediated through the activation of the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses.

Another area of interest is the application of 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one in the development of antimicrobial agents. A 2022 study in European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in cell wall biosynthesis. These findings underscore the potential of this scaffold in addressing the growing challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in the optimization of 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one-based therapeutics. Issues such as off-target effects, solubility, and formulation stability need to be addressed to facilitate clinical translation. Ongoing research is focused on structural modifications and prodrug strategies to enhance the compound's efficacy and safety profile. Collaborative efforts between academia and industry are expected to accelerate the development of this compound and its derivatives into viable drug candidates.

In conclusion, 3-Amino-7-methyl-1,3-dihydro-2H-indol-2-one (CAS: 1103265-45-7) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Recent studies have elucidated its mechanisms of action and highlighted its applicability in diverse disease areas. Continued research and development efforts are warranted to fully exploit its potential and overcome existing challenges. This compound is poised to make significant contributions to the field of medicinal chemistry and drug discovery in the coming years.